Cas no 515169-85-4 (2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide)

• Product Name: 2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide
• CAS No: 515169-85-4
• MF: C₆H₁₂N₂O₃S
• MW: 192.236080169678
• CID: 3108540
• PubChem ID: 16226728
• Update Time: 2025-06-24

2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-(1,1-dioxidotetrahydro-3-thienyl)acetohydrazide
• 2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide
• 2-(1,1-dioxothiolan-3-yl)acetohydrazide
• 2-(1,1-dioxo-1
• 847-422-9
• HMS1776E04
• AKOS016051184
• EN300-14478
• MFCD07343831
• Z95516049
• CS-0234630
• QVA16985
• Tetrahydro-?3-?thiopheneacetic acid hydrazide 1,?1-?dioxide
• E?-thiolan-3-yl)acetohydrazide
• 515169-85-4
• 2-(1,1-dioxo-1lambda6-thiolan-3-yl)acetohydrazide
• 2-(1,1-dioxidotetrahydrothien-3-yl)acetohydrazide
• 2-(1,1-dioxo-1??-thiolan-3-yl)acetohydrazide
• 2-(1,1-Dioxidotetrahydrothiophen-3-yl)acetohydrazide
• G22965
• AKOS000118124

• Inchi： 1S/C6H12N2O3S/c7-8-6(9)3-5-1-2-12(10,11)4-5/h5H,1-4,7H2,(H,8,9)
• InChI Key： BHPBLQYIHLJARH-UHFFFAOYSA-N
• SMILES： S1(CCC(CC(NN)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 192.05686342Da
• Monoisotopic Mass: 192.05686342Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 97.6Ų

Additional information on 2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide

Professional Introduction to Compound with CAS No. 515169-85-4 and Product Name: 2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide

Compound with the CAS number 515169-85-4 and the product name 2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The molecular structure of this compound incorporates a dioxothiolane moiety, which is a highly reactive and versatile functional group. This feature makes it an attractive candidate for further investigation in various biochemical pathways and therapeutic interventions.

The dioxothiolane ring in 2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide is known for its ability to participate in nucleophilic substitution reactions, making it a valuable intermediate in organic synthesis. This reactivity has been leveraged in the development of novel synthetic pathways that could lead to more efficient production of complex molecules. The presence of the acetohydrazide group further enhances the compound's utility, as this moiety is commonly used in the synthesis of hydrazide-based drugs, which have shown promise in treating various inflammatory and infectious diseases.

Recent research has highlighted the potential of thiolane derivatives in modulating enzyme activity and inhibiting pathogenic processes. Studies have demonstrated that compounds containing the dioxothiolane core can interact with biological targets in ways that may lead to therapeutic benefits. For instance, modifications of this scaffold have been explored for their anti-inflammatory properties, particularly in conditions where oxidative stress plays a significant role. The ability of 2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide to engage with biological systems has prompted investigations into its role as a precursor for more complex pharmacophores.

In the realm of medicinal chemistry, the synthesis of novel heterocyclic compounds remains a cornerstone of drug discovery. The structural features of 2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide, particularly the dioxothiolane ring and the acetohydrazide functional group, provide a rich framework for exploring new chemical entities. Researchers have been particularly interested in how these structural elements influence pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. These factors are critical in determining the efficacy and safety of potential therapeutics.

The versatility of 2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide extends beyond its use as a synthetic intermediate. Preliminary studies suggest that this compound may exhibit direct biological activity, particularly in contexts involving enzyme inhibition or modulating redox balance. The thiolane moiety is known to be sensitive to environmental conditions, which could make it useful in designing prodrugs that release active species under specific physiological conditions. This property is especially relevant in developing targeted therapies where precise control over drug release is essential.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for novel compounds like 2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide. Advanced modeling techniques have allowed researchers to predict how different structural modifications might impact biological activity. These predictions have guided synthetic efforts toward optimizing key pharmacophoric elements while minimizing unwanted side effects. The combination of experimental validation and computational analysis provides a robust framework for understanding the relationship between molecular structure and biological function.

As interest in green chemistry grows, the development of sustainable synthetic routes for complex molecules becomes increasingly important. The use of readily available starting materials and environmentally benign reaction conditions are key considerations in modern drug discovery. The synthesis of 2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide exemplifies these principles by leveraging common functional groups and reaction pathways that are both efficient and sustainable. This approach aligns with broader efforts to reduce the environmental footprint of pharmaceutical manufacturing.

The potential applications of 2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide extend to multiple therapeutic areas due to its diverse chemical properties. In oncology, for example, thiolane derivatives have been explored as inhibitors of enzymes involved in tumor growth and metastasis. In infectious diseases, these compounds have shown promise as inhibitors of bacterial enzymes that are essential for pathogen survival. The broad spectrum of activity suggested by preliminary studies makes 2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide a promising candidate for further development across various disease indications.

Future research will likely focus on refining synthetic methodologies to improve yields and purity while exploring new derivatives that enhance biological activity. The combination of traditional organic synthesis with modern techniques such as flow chemistry could provide additional advantages in producing complex molecules like this one on an industrial scale. Additionally, exploring different solvent systems and reaction conditions may uncover novel pathways that enhance reaction efficiency and selectivity.

The role of collaboration between academic institutions and pharmaceutical companies will be crucial in translating laboratory findings into viable therapeutics. Open innovation models are increasingly being adopted to accelerate drug development by leveraging diverse expertise and resources. As such partnerships form around compounds like 2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide, opportunities for rapid advancement through shared knowledge and infrastructure are likely to emerge.

In conclusion,2-(1,1-dioxo-1λ?-thiolan-3-yl)acetohydrazide represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The compound's reactivity is enhanced by its incorporation of both a dioxothiolane moiety and an acetohydrazide group, making it a versatile tool for synthetic chemists and medicinal chemists alike. As research continues into this promising molecule,515169-85-4, further insights into its biological activity and synthetic utility are expected to emerge from ongoing investigations.